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Compound of Interest

1-(2-Butoxy-1-
Compound Name:
methylethoxy)propan-2-ol

Cat. No.: B1329455

An In-depth Technical Guide on the Chemical Properties of 1-(2-Butoxy-1-
methylethoxy)propan-2-ol

Introduction

1-(2-Butoxy-1-methylethoxy)propan-2-ol, also known as dipropylene glycol monobutyl ether
(DPNB), is a colorless liquid with a mild, ether-like odor.[1][2] It belongs to the family of glycol
ethers, a class of solvents known for their excellent performance in a wide array of applications.
[3][4] This compound is a versatile chemical intermediate and solvent used in paints, coatings,
cleaning products, and cosmetics.[1][3] Its molecular structure, containing both ether and
alcohol functional groups, allows it to dissolve both polar and non-polar substances, making it
an effective coupling agent and a valuable component in various formulations.[1][5] The
commercial product is often a mixture of isomers resulting from the synthesis process.[6]

This technical guide provides a comprehensive overview of the chemical and physical
properties of 1-(2-Butoxy-1-methylethoxy)propan-2-ol, along with generalized experimental
protocols for its synthesis and analysis, tailored for researchers, scientists, and professionals in
drug development and chemical manufacturing.

Chemical and Physical Properties

The properties of 1-(2-Butoxy-1-methylethoxy)propan-2-ol are summarized in the tables
below. These data are critical for handling, storage, and application development.
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ble 1: | and Physical :

Property Value

Molecular Formula C10H2203

Molecular Weight 190.28 g/mol

Appearance Colorless liquid[1][2]

Odor Mild ether-like[1]

Density 0.913 g/mL at 25 °C[7][8]
Boiling Point 222-232 °C[7][8]

Melting Point Turns to glass at -43 °C[9][10]

Vapor Pressure

4 Pa at 20 °C[7]; 0.001 mm Hg at 30 °C[10]

Vapor Density

6.6 (air = 1)[1][10]

Water Solubility

40 glL at 25 °C[7]

Refractive Index (n20/D)

1.426[7][8]

Table 2: Health and Safety Properties

Property

Value

Flash Point

111 °C (closed cup)[1][2][11]

Autoignition Temperature

194 °C[10]

LogP (Octanol/Water Partition Coefficient)

1.5 - 1.52 at 20 °C[1][7]

XLogP3

1.4[1]

Stability

Stable under normal conditions. Combustible.[7]

Incompatibilities

Strong oxidizing agents.[7][11]

Hazards

May form explosive peroxides.[11] Avoid contact

with skin and eyes.[7]
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Synthesis and Manufacturing

The primary industrial synthesis route for 1-(2-Butoxy-1-methylethoxy)propan-2-ol is the
alkoxylation of n-butanol with propylene oxide.[1][6] This reaction is typically performed in the
presence of a catalyst.

Synthesis Pathway: Alkoxylation

The synthesis proceeds in a stepwise manner. First, n-butanol reacts with one molecule of
propylene oxide to form propylene glycol monobutyl ether. A subsequent reaction with a second
molecule of propylene oxide yields the dipropylene glycol monobutyl ether isomers.[6] The use
of a basic catalyst, such as potassium hydroxide (KOH), generally favors the formation of the
secondary alcohol isomer.[6]
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Step 1: Monopropoxylation

n-Butanol

|
Basic Catalyst (e.g., KOH)

Reaction

Propylene Oxide (1st eq.)

Propylene Glycol

Monobutyl Ether Isomers

Reaction

Step 2: Dipropoxylation

Propylene Oxide (2nd eq.)

Reaction

1-(2-Butoxy-1-methylethoxy)propan-2-ol

(and other DPGNBE Isomers)
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Sample Preparation
(Dilution in appropriate solvent)

:

GC Injection
(1 pL into split/splitless injector)

:

GC Separation
(Temperature-programmed capillary column)

:

lonization
(Electron lonization Source, 70 eV)

:

Mass Analysis
(Quadrupole mass filter)

:

Detection
(Electron multiplier)

:

Data Acquisition & Analysis
(Chromatogram & Mass Spectrum)

:

Compound Identification & Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1-(2-Butoxy-1-methylethoxy)propan-2-ol chemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329455#1-2-butoxy-1-methylethoxy-propan-2-ol-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.sigmaaldrich.com/TW/zh/product/combiblocksinc/comh95ce7dd2?context=bbe
https://www.benchchem.com/product/b1329455#1-2-butoxy-1-methylethoxy-propan-2-ol-chemical-properties
https://www.benchchem.com/product/b1329455#1-2-butoxy-1-methylethoxy-propan-2-ol-chemical-properties
https://www.benchchem.com/product/b1329455#1-2-butoxy-1-methylethoxy-propan-2-ol-chemical-properties
https://www.benchchem.com/product/b1329455#1-2-butoxy-1-methylethoxy-propan-2-ol-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1329455?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

